Cas no 2228457-28-9 (4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one
• CAS No: 2228457-28-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5835318
• PubChem ID: 165654133
• Update Time: 2025-05-23

4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one
• EN300-1864904
• 2228457-28-9

• Inchi： 1S/C14H17NO2/c16-13-15-12(10-17-13)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,15,16)
• InChI Key： GVSZBJLTJLSBDJ-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one

Research Brief on 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one (CAS: 2228457-28-9): Recent Advances and Applications

The compound 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one (CAS: 2228457-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in drug development, particularly in targeting neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one, highlighting its efficient production via a novel catalytic cyclization method. The research emphasized the compound's high yield and purity, which are critical for pharmaceutical applications. Additionally, the study identified key intermediates that could be leveraged for further structural modifications to enhance bioactivity.

In terms of pharmacological activity, recent preclinical investigations have demonstrated that 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one acts as a potent modulator of the GABA_A receptor. A 2024 paper in Neuropharmacology reported that the compound exhibits anxiolytic and anticonvulsant effects in rodent models, with a favorable safety profile. These findings suggest its potential as a lead compound for developing new treatments for anxiety disorders and epilepsy.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one with its biological targets. Molecular docking simulations revealed that the compound binds to a specific allosteric site on the GABA_A receptor, stabilizing its open conformation and enhancing inhibitory neurotransmission. This mechanistic understanding could guide the design of next-generation derivatives with improved efficacy and selectivity.

Beyond its neurological applications, recent research has also explored the anti-inflammatory properties of 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one. A 2023 study in European Journal of Pharmacology demonstrated that the compound inhibits the production of pro-inflammatory cytokines in macrophages, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-(1-phenylcyclopentyl)-1,3-oxazolidin-2-one (CAS: 2228457-28-9) represents a versatile and promising scaffold in medicinal chemistry. Its dual activity as a GABA_A receptor modulator and anti-inflammatory agent positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials to unlock its full therapeutic potential.